2-({2,5-Dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid

• IUPAC Name: 2-[2,5-dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C17H11F3N2O4S/c18-17(19,20)9-3-1-4-10(7-9)22-13(23)8-12(15(22)24)27-14-11(16(25)26)5-2-6-21-14/h1-7,12H,8H2,(H,25,26)
• InChI Key: DBBGNZNRWGZZSC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC(=C2)C(F)(F)F)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C17H11F3N2O4S
• Molecular Weight: 396.3 g/mol

Description

2-({2,5-Dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidinone core substituted with a trifluoromethylphenyl group, a sulfanyl bridge, and a pyridine-3-carboxylic acid moiety.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Replacement of the pyridine-3-carboxylic acid with benzoic acid (CAS 301683-45-4) alters electronic properties and solubility. Benzoic acid derivatives generally exhibit lower polarity compared to pyridine analogs .
• Linker Groups : Ureido-linked analogs (e.g., ) show higher molecular weights and comparable yields (>60%) but lack the sulfanyl bridge, which may influence metabolic stability or target binding.
• Synthetic Efficiency : Crude yields for ureido-linked compounds (63–68%) suggest moderate synthetic accessibility, though optimization may be required for scale-up .

Pyridinecarboxylic Acid Derivatives

The pyridine-3-carboxylic acid moiety is shared with 4-(trifluoromethyl)-3-pyridinecarboxylic acid (SDS: TRC-T792065-2.5G).

Other Pyrrolidinone Derivatives

1-Methyl-5-oxopyrrolidine-3-carboxylic acid (CAS 42346-68-9) lacks the sulfanyl-pyridine and trifluoromethylphenyl groups, resulting in a simpler structure with lower molecular weight (157.14 g/mol). This compound’s higher polarity may enhance aqueous solubility but reduce membrane permeability compared to the target compound .

Research Implications and Limitations

• Pharmacological Potential: While the available evidence lacks direct bioactivity data for the target compound, structural analogs with ureido linkers (e.g., ) demonstrate >99% purity, suggesting suitability for further pharmacological screening.
• Methodological Considerations : The Litchfield-Wilcoxon method could be applied to compare dose-response curves of these compounds in future studies, enabling precise estimation of relative potency and confidence limits.
• Data Gaps : Critical parameters such as solubility, logP, and in vitro/in vivo activity data are absent in the provided evidence, necessitating experimental validation.